Cas no 109933-59-7 (6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylic acid)

• Product Name: 6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylic acid
• CAS No: 109933-59-7
• MF: C₂₀H₁₈O₄
• MW: 322.354526042938
• CID: 3057251
• PubChem ID: 711675
• Update Time: 2025-05-19

6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylic acid
• 6,7-dimethoxy-4-(p-tolyl)-2-naphthoic acid
• 6,7-Dimethoxy-4-p-tolyl-naphthalene-2-carboxylic acid
• 6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylicacid
• IDI1_022477
• 109933-59-7
• STK706419
• Z56864355
• BRD-K54676255-001-01-7
• EU-0080998
• HMS1485P13
• CS-0440851
• ChemDiv3_004567
• MFCD03212115
• F1260-1494
• 8Z-7003
• AKOS000266957
• 6,7-Dimethoxy-4-(4-methylphenyl)-naphthalene-2-carboxylic acid
• 6,7-dimethoxy-4-(p-tolyl)-2-naphthoicacid

• MDL： MFCD03212115
• Inchi： 1S/C20H18O4/c1-12-4-6-13(7-5-12)16-9-15(20(21)22)8-14-10-18(23-2)19(24-3)11-17(14)16/h4-11H,1-3H3,(H,21,22)
• InChI Key： OZDRIGQKVUUJHD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=C(C(=O)O)C=C(C3C=CC(C)=CC=3)C=2C=1)OC

Computed Properties

• Exact Mass: 322.12050905Da
• Monoisotopic Mass: 322.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 488.1±45.0 °C at 760 mmHg
• Flash Point: 174.2±22.2 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylic acid

Introduction to 6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylic acid (CAS No. 109933-59-7) and Its Emerging Applications in Chemical Biology

6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 109933-59-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This naphthalene derivative features a unique combination of methoxy and methyl substituents, which contribute to its distinct chemical properties and potential biological activities. The compound's molecular framework, characterized by a naphthalene core substituted with 6,7-dimethoxy and 4-(4-methylphenyl) groups, positions it as a promising candidate for further investigation in drug discovery and therapeutic development.

The significance of 6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylic acid lies in its structural versatility, which allows for diverse modifications and functionalizations. Such structural features are often exploited in medicinal chemistry to modulate binding interactions with biological targets. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound more accurately. These computational studies suggest that the methoxy and methyl groups may play critical roles in interacting with specific amino acid residues in protein targets, thereby influencing the compound's efficacy and selectivity.

In the context of current research, 6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylic acid has been explored for its potential applications in modulating enzyme activity and receptor binding. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are key players in various cellular signaling pathways. The 6,7-dimethoxy moiety is particularly noteworthy, as it has been shown to enhance solubility and metabolic stability, two critical factors for drug-like properties. Additionally, the 4-(4-methylphenyl) group contributes to hydrophobic interactions, which can improve binding affinity to lipid-rich environments within biological membranes.

One of the most compelling aspects of 6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylic acid is its potential as a scaffold for designing novel therapeutics. Researchers have leveraged its structural motif to develop analogs with enhanced pharmacological profiles. For example, modifications at the carboxylic acid position have led to compounds with improved bioavailability and reduced toxicity. These findings align with the broader trend in drug discovery toward rational design based on structural scaffolds that exhibit favorable pharmacokinetic properties.

The compound's relevance extends beyond academic research; it holds promise for industrial applications in the pharmaceutical sector. Companies specializing in contract research organizations (CROs) and drug development services have incorporated 6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylic acid into their libraries of screening compounds. These libraries are used to identify hits in high-throughput screening (HTS) campaigns targeting various disease-related pathways. The efficiency of HTS depends on the availability of structurally diverse compounds like this one, which can be rapidly synthesized and tested for biological activity.

From a synthetic chemistry perspective, 6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylic acid exemplifies the challenges and opportunities in constructing complex organic molecules. The synthesis involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods have made it possible to streamline these synthetic routes, reducing both cost and environmental impact. Such improvements are essential for translating laboratory discoveries into viable drug candidates.

The compound's role in interdisciplinary research is also noteworthy. Collaboration between chemists, biologists, and pharmacologists has been instrumental in elucidating its potential applications. For instance, interdisciplinary teams have employed techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine the three-dimensional structure of protein-ligand complexes involving this compound. These structural insights have provided valuable guidance for optimizing its biological activity.

Looking ahead, the future directions for research on 6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylic acid are multifaceted. Exploration of its derivatives continues to be a focal point, with particular interest in modifying substituents to enhance selectivity against off-target effects. Additionally, preclinical studies are underway to evaluate its safety profile and pharmacokinetic properties in animal models. These studies are critical steps toward advancing this compound into clinical trials for therapeutic use.

The broader impact of such research is significant for the chemical biology field. By providing new tools and insights into molecular interactions, compounds like 6,7-Dimethoxy-4-(4-methylphenyl)naphthalene-2-carboxylic acid contribute to our understanding of disease mechanisms at a molecular level. This knowledge is foundational for developing innovative treatments that address unmet medical needs. As research progresses, it is likely that additional applications will emerge, further solidifying the importance of this naphthalene derivative.